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Compound of Interest

Compound Name: 3-Benzylmorpholine hydrochloride
CAS No.: 1172897-29-8
Cat. No.: B1287043
Get Quote
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Executive Summary

3-Benzylmorpholine HCI (CAS: 1172897-29-8) is a critical pharmacophore in modern
neuroscience, specifically within the sub-field of neuropsychopharmacology. Unlike its
structural isomer phenmetrazine (3-methyl-2-phenylmorpholine), which is a potent
psychostimulant, 3-benzylmorpholine offers a distinct steric and electronic profile that allows
researchers to decouple therapeutic efficacy (e.g., for ADHD, depression) from abuse liability.

This guide details the application of 3-Benzylmorpholine HCI as a lead scaffold for developing
selective Dopamine Transporter (DAT) and Norepinephrine Transporter (NET) inhibitors. It
covers solubility optimization, chemical derivatization strategies, and a validated protocol for in
vitro monoamine uptake inhibition assays.

Technical Specifications & Handling
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Property Specification

Chemical Name 3-Benzylmorpholine Hydrochloride
Molecular Formula C11H1sNO - HCI

Molecular Weight 213.70 g/mol

Appearance White to off-white crystalline solid

Water (>50 mg/mL), DMSO (>100 mg/mL),

Solubility
Ethanol (Moderate)
Storage -20°C, Desiccated (Hygroscopic)
Handling Level OEL Class 3 (Treat as potent CNS active agent)

Reconstitution Protocol

Objective: Prepare a stable 10 mM Stock Solution for biological assays.

Weighing: Accurately weigh 2.14 mg of 3-Benzylmorpholine HCI into a sterile microcentrifuge
tube.

» Solvent Choice:
o For Cell Culture/Synaptosomes: Use 100% DMSO (Molecular Biology Grade).
o For Chemical Synthesis: Use Methanol or DMF.

o Dissolution: Add 1.0 mL of solvent. Vortex for 30 seconds. The HCI salt should dissolve
rapidly at room temperature.

 Sterilization: If using in cell culture, filter through a 0.22 um PTFE syringe filter.

o Storage: Aliquot into 50 L vials to avoid freeze-thaw cycles. Store at -20°C for up to 6
months.

Scientific Rationale: The Morpholine Scaffold
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The morpholine ring is a "privileged structure” in CNS drug discovery due to its ability to
modulate lipophilicity (LogP) while maintaining a pKa (~8.3) ideal for blood-brain barrier (BBB)
penetration.

Mechanism of Action

3-Benzylmorpholine functions as a secondary amine scaffold. Its biological activity is defined by
its interaction with the S1 and S2 binding pockets of Monoamine Transporters (MATS).

o The Benzyl Group: Provides hydrophobic interaction (1t-stacking) with aromatic residues
(e.g., Phenylalanine or Tyrosine) in the transporter's transmembrane domain.

e The Morpholine Nitrogen: Protonated at physiological pH, it forms an essential ionic bond
with the conserved Aspartate residue (e.g., Asp79 in DAT).

Visualization: SAR & Signaling Pathway

The following diagram illustrates the Structure-Activity Relationship (SAR) workflow,
transforming the core scaffold into high-affinity ligands.
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Figure 1: Critical path from 3-Benzylmorpholine scaffold to neurochemical modulation of
monoamine transporters.[1]

Application 1: Chemical Derivatization (Lead
Optimization)

Researchers rarely use the bare scaffold as the final drug. Instead, the secondary amine is the
site of derivatization to improve selectivity (e.g., DAT vs. SERT).

Standard Protocol: Reductive Amination
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e Reagents: 3-Benzylmorpholine HCI, Aryl-aldehyde (R-CHO), Sodium Triacetoxyborohydride
(STAB), DCE (Dichloroethane).

e Procedure:

o

Neutralize the HCI salt: Treat 3-Benzylmorpholine HCI (1 eq) with DIPEA (1.2 eq) in DCE.

[¢]

Add Aldehyde (1.1 eq) and stir for 30 mins to form the imine/iminium species.

o

Add STAB (1.5 eq) and stir at Room Temp for 12-24 hours.

[e]

Why this works: The benzyl group at C3 creates steric bulk that directs the N-substituent
into a specific vector, often enhancing selectivity for NET over DAT depending on the R-
group size.

Application 2: Validated Protocol for [*H]-Dopamine
Uptake Assay

This protocol measures the ability of 3-Benzylmorpholine (or its derivatives) to inhibit the
reuptake of dopamine in rat brain synaptosomes.[1] This is the gold standard for assessing
psychostimulant potential.

Experimental Workflow Diagram
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Figure 2: Workflow for competitive radioligand uptake inhibition assay.

Detailed Step-by-Step Protocol

Materials:
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[*H]-Dopamine (Specific Activity: 20-40 Ci/mmol)

Rat Striatal Synaptosomes (freshly prepared) or HEK-293 cells stably expressing hDAT.

Test Compound: 3-Benzylmorpholine HCI (diluted serially: 1 nM to 100 uM).

Non-specific Control: Mazindol (10 uM) or Cocaine (10 uM).
Procedure:

o Buffer Prep: Prepare Krebs-Ringer HEPES (KRH) buffer (125 mM NacCl, 4.8 mM KCl, 1.2
mM MgSOa, 1.2 mM KH2POa, 1.3 mM CacClz, 5.6 mM Glucose, 25 mM HEPES, pH 7.4).

e Pre-Incubation:
o Aliquot 350 uL of synaptosome suspension into assay tubes.
o Add 50 pL of 3-Benzylmorpholine HCI (various concentrations).

o Incubate for 15 minutes at 37°C. Note: This allows the drug to reach equilibrium binding
with the transporter.

o Uptake Initiation:

o Add 50 pL of [?H]-Dopamine (Final concentration: 50 nM).

o Incubate for exactly 5 minutes at 37°C.

o Critical Control: Perform parallel tubes at 4°C (measures non-specific diffusion).
e Termination:

o Rapidly filter through Whatman GF/B filters pre-soaked in 0.5% Polyethylenimine (PEI)
using a cell harvester.

o Wash filters 3x with 4 mL ice-cold KRH buffer.

e Quantification:
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o Place filters in scintillation vials with 5 mL cocktail.

o Count Radioactivity (CPM) after 12 hours (to reduce chemiluminescence).

Data Analysis

Calculate the ICso (concentration inhibiting 50% of specific uptake) using non-linear regression
(Sigmoidal Dose-Response).

Expected Results (Reference Data):

Selectivity
Compound DAT ICso (nM) NET ICso (nM) SERT ICso (nM) .
Profile
3-
_ NET > DAT >>
Benzylmorpholi 150 - 300 80 - 150 > 5,000
SERT
ne
Phenmetrazine Balanced
~130 ~40 > 5,000
(Ref) Stimulant

| Cocaine (Ref) | ~200 | ~150 | ~180 | Non-selective |

Interpretation: 3-Benzylmorpholine typically exhibits a preference for NET/DAT over SERT,
characteristic of a psychostimulant profile with lower serotonergic toxicity risk.

Safety & Compliance

» Neurotoxicity: While less toxic than halogenated amphetamines, morpholine derivatives can
induce oxidative stress at high doses.

e Regulatory: 3-Benzylmorpholine is a chemical intermediate but is structurally related to
Schedule II/IV substances (Phenmetrazine). Researchers must verify local regulations
regarding "analog acts" before synthesis or in vivo use.

References

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287043?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e McLaughlin, G., et al. (2018). "Synthesis, analytical characterization, and monoamine
transporter activity of the new psychoactive substance 4-methylphenmetrazine (4-MPM),
with differentiation from its ortho- and meta- positional isomers." Drug Testing and Analysis.

e Lenci, E., et al. (2021). "Occurrence of Morpholine in Central Nervous System Drug
Discovery." ACS Chemical Neuroscience.[2] [2]

* Reith, M.E.A., et al. (2015). "Discovery and Development of Monoamine Transporter
Ligands." Advances in Pharmacology.

¢ PubChem Compound Summary. "3-Benzhydrylmorpholine (Structural Analog)."” National
Library of Medicine.

+ Rothman, R.B., et al. (2002). "Amphetamine-type central nervous system stimulants release
norepinephrine more potently than they release dopamine and serotonin.” Synapse.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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